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Compound Name: Fmoc-D-3,3-Diphenylalanine

Cat. No.: B2510943

Technical Data Sheet: Fmoc-D-3,3-
Diphenylalanine

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides core technical data for Fmoc-D-3,3-Diphenylalanine, a key amino
acid derivative utilized in peptide synthesis. The information presented includes the chemical
formula and molecular weight, which are fundamental for experimental design and execution in
chemical and pharmaceutical research. Fmoc-D-3,3-diphenylalanine is a building block used
in the synthesis of peptides and peptidomimetics.[1][2] The presence of the
fluorenylmethoxycarbonyl (Fmoc) protecting group is crucial for its application in solid-phase
peptide synthesis (SPPS).[1][3][4]

Chemical Identity and Properties

Fmoc-D-3,3-Diphenylalanine is a non-natural amino acid derivative characterized by the
presence of a bulky diphenyl group. This structural feature can impart unique conformational
properties to peptides. The N-terminus is protected by a fluorenylmethoxycarbonyl (Fmoc)
group, which can be readily cleaved under basic conditions, making it highly suitable for SPPS.
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The fundamental quantitative data for Fmoc-D-3,3-Diphenylalanine is summarized in the table
below for quick reference.

Parameter Value Source
Molecular Formula C30H25NO4 [311415][6]
Molecular Weight 463.5 g/mol [3B1141[5]
Alternate Molecular Weight 463.52 g/mol [1][6]

(R)-2-((((9H-Fluoren-9-

yl)methoxy)carbonyl)amino)-3,

Synonyms ) i ) [5]
3-diphenylpropanoic acid,
Fmoc-D-Dip-OH

CAS Number 189937-46-0 [2][4]

Logical Relationship of Molecular Components

The structure of Fmoc-D-3,3-Diphenylalanine consists of three primary components: the D-
3,3-Diphenylalanine core, the N-terminal Fmoc protecting group, and the C-terminal carboxylic
acid. The diagram below illustrates this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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